Cas no 767264-22-2 ((3-methoxy-2,2-dimethylpropyl)amine hydrochloride)

• Product Name: (3-methoxy-2,2-dimethylpropyl)amine hydrochloride
• CAS No: 767264-22-2
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD09840885
• CID: 550923
• PubChem ID: 28064871
• Update Time: 2025-06-15

(3-methoxy-2,2-dimethylpropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,2-dimethylpropan-1-amine
• (3-Methoxy-2,2-dimethylpropyl)amine hydrochloride
• 1-Propanamine,3-methoxy-2,2-dimethyl-
• 3-methoxy-2,2-dimethyl-1-Propanamine
• 1-Propanamine,3-methoxy-2,2-dimethyl
• 3-METHOXY-2,2-DIMETHYLPROPYLAMINE
• 3-Methoxy-2,2-dimethyl-1-propanamine HCl
• F95258
• SCHEMBL1369618
• A865429
• PQUOEPYRTBAJTK-UHFFFAOYSA-N
• AKOS005173454
• FT-0683094
• EN300-215925
• 767264-22-2
• MFCD09840885
• CS-0215038
• DTXSID90650997
• ALBB-011799
• (3-methoxy-2,2-dimethylpropyl)amine
• DA-23466
• (3-methoxy-2,2-dimethylpropyl)amine hydrochloride

• MDL： MFCD09840885
• Inchi： 1S/C6H15NO/c1-6(2,4-7)5-8-3/h4-5,7H2,1-3H3
• InChI Key： PQUOEPYRTBAJTK-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)CN

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.851
• Boiling Point: 152.4°C at 760 mmHg
• Flash Point: 39.9°C
• Refractive Index: 1.423
• PSA: 35.25000
• LogP: 1.31800

(3-methoxy-2,2-dimethylpropyl)amine hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3-methoxy-2,2-dimethylpropyl)amine hydrochloride

Introduction to (3-methoxy-2,2-dimethylpropyl)amine hydrochloride (CAS No. 767264-22-2)

(3-methoxy-2,2-dimethylpropyl)amine hydrochloride, with the CAS number 767264-22-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its structural uniqueness and potential applications in drug development and molecular biology.

The molecular structure of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride consists of a tertiary amine core substituted with a methoxy group and two isopropyl groups, providing it with distinct physicochemical properties. These properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The hydrochloride form enhances its solubility in aqueous systems, facilitating its use in solution-based biochemical assays and drug formulations.

In recent years, there has been growing interest in the role of amine derivatives in medicinal chemistry. Specifically, compounds containing tertiary amines have been explored for their potential as modulators of enzyme activity and receptor binding. The presence of the methoxy group in (3-methoxy-2,2-dimethylpropyl)amine hydrochloride introduces additional functional diversity, allowing for further chemical modifications that can tailor its biological activity.

One of the most compelling aspects of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this compound have been investigated for their interactions with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to fine-tune the pharmacophore through structural modifications offers a powerful tool for drug discovery.

The pharmacological profile of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride has been studied in various preclinical models. Initial investigations suggest that it may exhibit properties relevant to central nervous system (CNS) modulation. The combination of its lipophilic nature and ability to cross the blood-brain barrier make it a candidate for developing treatments targeting neurological disorders. Furthermore, its amine functionality allows for interactions with neurotransmitter systems, which could be exploited for therapeutic effects.

The synthesis of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

In the context of drug development, the availability of well-characterized intermediates like (3-methoxy-2,2-dimethylpropyl)amine hydrochloride streamlines the process of discovering new therapeutics. By providing a robust scaffold for further chemical manipulation, this compound enables rapid screening and optimization of drug candidates. This efficiency is particularly valuable in industries where time-to-market is a critical factor.

The safety profile of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride has been assessed through rigorous toxicological studies. Preliminary data indicate that it exhibits low toxicity at tested doses, making it suitable for both laboratory research and potential clinical applications. However, as with any chemical compound, comprehensive safety evaluations are essential before broader use in pharmaceutical settings.

The role of computational chemistry in understanding the behavior of (3-methoxy-2,2-dimethylpropyl)amine hydrochloride cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights help guide experimental design and provide a foundation for rational drug design strategies.

The future prospects for (3-methoxy-2,2-dimethylpropyl)amine hydrochloride are promising, given its versatility and potential therapeutic applications. Ongoing research aims to explore new derivatives and investigate their biological activities further. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion, (3-methoxy-2,2-dimethylpropyl)amine hydrochloride, CAS No. 767264-22-2, represents an important advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable asset for researchers working on drug discovery and biochemical studies. As our understanding of its applications grows, so too will its significance in developing innovative therapeutic solutions.